N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide

• Molecular Formula: C21H17ClN6O2
• Molecular Weight: 420.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidine-3-carbonyl)amino]urea
• InChI: InChI=1S/C21H17ClN6O2/c1-13-10-18(14-6-3-2-4-7-14)25-19-17(12-23-28(13)19)20(29)26-27-21(30)24-16-9-5-8-15(22)11-16/h2-12H,1H3,(H,26,29)(H2,24,27,30)
• InChI Key: LFHGGTKASXFDAJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C(C=NN12)C(=O)NNC(=O)NC3=CC(=CC=C3)Cl)C4=CC=CC=C4

Description

N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a hydrazinecarboxamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and physiological effects:
N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell growth in pre-clinical studies. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide. One direction is to further investigate its mechanism of action, which could provide insights into its potential therapeutic applications. Another direction is to optimize its synthesis process to make it more accessible for drug development. Additionally, future research could focus on testing its efficacy in animal models of various diseases to determine its potential clinical applications.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide involves several steps, including the synthesis of 7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-amine and 3-chlorobenzoyl chloride, followed by the coupling of these two compounds to form the desired product. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-(3-chlorophenyl)-2-[(7-methyl-5-phenylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]hydrazinecarboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and anti-cancer properties in pre-clinical studies. It has also been investigated for its potential use in the treatment of neurodegenerative diseases.